Octathiocane

Specification

• Description: Cyclooctasulfur is a homomonocyclic compound composed of eight sulfur atoms. It has been isolated from Ganoderma lucidum, a mushroom commonly used in Chinese medicine. It has a role as a fungal metabolite and a bacterial metabolite. It is an elemental sulfur and a homomonocyclic compound.; Sulfur is a chemical element that is present in all living tissues. The most commonly used form of pharmaceutical sulfur is Octasulfur (S8). After calcium and phosphorus, it is the third most abundant mineral in the human body. Sulfur is also found in garlic, onions and broccoli. People take sulfur by mouth for shortness of breath, allergies, swelling in the back of the throat (pharyngitis), high cholesterol, clogged arteries, menopause, and upper respiratory tract infections like the common cold. Sulfur seems to have an antibacterial activity. It has been also used for acne.; Octathiocane is a natural product found in Streptomyces, Streptomyces verticillus, and other organisms with data available.
• CAS No.: 10544-50-0
• Molecular Formula: S8
• Molecular Weight: 256.5 g/mol
• IUPAC Name: octathiocane
• Standard InChI: InChI=1S/S8/c1-2-4-6-8-7-5-3-1
• Standard InChI Key: JLQNHALFVCURHW-UHFFFAOYSA-N
• Impurities: Molten sulfur has impurities of selenium, tellurium, arsenic, chlorine, & ash; Liquid sulfur /may contain/ hydrogen sulfide.; ... Pharmaceutical and other commercial sulfur often contains talcum, bentonite, or organic impurities ...; Crude sulfur contains small percentages of carbonaceous matter. The amount of impurity is usually determined by combustion.
• SMILES: S1SSSSSSS1
• Canonical SMILES: S1SSSSSSS1
• Boiling Point: 444.61 °C; 445 °C
• Colorform: Pure sulfur exists in two stable crystalline forms, alpha and beta, and at least two amorphous (liquid) forms. Alpha-sulfur: rhombic, octahedral, yellow crystals; beta-sulfur: monoclinic, prismatic, pale-yellow crystals; Yellow orthorhombic crystals /Sulfur (rhombic) (alpha)/; Yellow monoclinic needles, stable 95.3-120 °C /Sulfur (monoclinic) (beta)/; Yellow solid or amber-colored molten liquid.
• Flash Point: 405 °F (207 °C) (Closed cup); 160 °C c.c.
• Melting Point: 95.3 °C /(Sulfur rhombic transforms to monoclinic)/; 115.21 °C /Sulfur (monoclinic)/; Ignites in air above 261 °C, in oxygen below 260 °C, burning to the dioxide; combines readily with hydrogen; combines in the cold with fluorine, chlorine, and bromine; combines with carbon at high temperatures; reacts with silicon, phosphorus, arsenic, antimony and bismuth at their melting points; combines with nearly all metals; with lithium, sodium, potassium, copper, mercury and silver in the cold on contact with the solid; with magnesium, zinc and cadmium very slightly in the cold, more readily on heating; with other metals at high temperatures. Does not react with iodine, nitrogen, tellurium, gold, platinum and iridium.; MP: 106.8 °C /gamma-Sulfur/; 120 °C (amorphous)